Cas no 1478173-79-3 (Pyridine, 2-cyclopropyl-6-methoxy-)

• Product Name: Pyridine, 2-cyclopropyl-6-methoxy-
• CAS No: 1478173-79-3
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 5575202
• Update Time: 2025-11-02

Pyridine, 2-cyclopropyl-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-cyclopropyl-6-methoxy-
• 2-cyclopropyl-6-methoxypyridine

• Inchi： 1S/C9H11NO/c1-11-9-4-2-3-8(10-9)7-5-6-7/h2-4,7H,5-6H2,1H3
• InChI Key： BYINRGDMHDQORF-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(OC)=CC=C1

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 224.9±28.0 °C(Predicted)
• pka: 4.08±0.12(Predicted)

Additional information on Pyridine, 2-cyclopropyl-6-methoxy-

Exploring Pyridine, 2-cyclopropyl-6-methoxy- (CAS No. 1478173-79-3): Properties, Applications, and Market Insights

In the ever-evolving field of organic chemistry, Pyridine, 2-cyclopropyl-6-methoxy- (CAS No. 1478173-79-3) has emerged as a compound of significant interest. This heterocyclic aromatic molecule, characterized by its unique structural features, finds applications across various industries, including pharmaceuticals, agrochemicals, and materials science. With the increasing demand for specialized chemical intermediates, understanding the properties and potential of 2-cyclopropyl-6-methoxypyridine is crucial for researchers and industry professionals alike.

The molecular structure of Pyridine, 2-cyclopropyl-6-methoxy- combines a pyridine ring with a cyclopropyl substituent at the 2-position and a methoxy group at the 6-position. This configuration imparts distinct electronic and steric properties, making it a valuable building block in synthetic chemistry. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the areas of central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound's methoxy-substituted pyridine moiety is particularly noteworthy for its ability to modulate biological activity and improve pharmacokinetic properties.

From a synthetic perspective, 2-cyclopropyl-6-methoxypyridine offers several advantages. Its relatively stable nature under various reaction conditions makes it suitable for diverse chemical transformations. Researchers have successfully employed this compound in palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and as a directing group in C-H activation processes. The growing interest in functionalized pyridine derivatives in medicinal chemistry has further boosted the demand for this specialized intermediate.

The pharmaceutical industry represents the primary application area for Pyridine, 2-cyclopropyl-6-methoxy-. Its structural features make it an attractive scaffold for drug discovery, particularly in the development of kinase inhibitors and GPCR modulators. Recent patent literature reveals an increasing number of applications featuring this cyclopropylpyridine derivative as a key structural element in potential therapeutics for neurological disorders and metabolic diseases. The compound's ability to improve blood-brain barrier penetration has made it particularly valuable in CNS drug development.

Beyond pharmaceuticals, 2-cyclopropyl-6-methoxypyridine finds use in agricultural chemistry as a precursor for novel crop protection agents. Its structural characteristics contribute to the development of compounds with improved pest control efficacy and environmental profiles. The agrochemical industry's ongoing search for safer, more selective pesticides has driven interest in such modified pyridine compounds as potential active ingredients or intermediates.

The market dynamics for Pyridine, 2-cyclopropyl-6-methoxy- reflect the growing demand for specialized chemical intermediates. With the pharmaceutical sector's continued expansion and the increasing complexity of drug molecules, the need for high-quality, functionalized heterocycles like this compound is expected to rise steadily. Current market analysis suggests a compound annual growth rate (CAGR) of approximately 6-8% for similar pyridine derivatives over the next five years.

Quality control and characterization of 1478173-79-3 are critical aspects for potential users. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy are typically employed to ensure purity and confirm structural integrity. The compound generally appears as a light yellow to colorless liquid at room temperature, with solubility characteristics that make it suitable for various organic transformations. Proper storage conditions typically recommend protection from light and moisture to maintain stability.

Environmental and safety considerations for 2-cyclopropyl-6-methoxypyridine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and eye protection is recommended during handling. The compound's environmental fate and toxicity profile are areas of ongoing research, particularly as its applications expand in various industries.

Recent scientific literature highlights several innovative applications of Pyridine, 2-cyclopropyl-6-methoxy- in materials science. Its incorporation into coordination complexes has shown promise in the development of novel catalysts for organic transformations. Additionally, researchers are exploring its potential as a building block for advanced materials with unique electronic properties, opening new avenues in the field of functional materials development.

The synthetic accessibility of 1478173-79-3 has improved significantly in recent years, with several efficient routes now documented in the literature. Modern approaches often employ transition metal-catalyzed methods or innovative cyclization strategies to construct the cyclopropylpyridine core. These advancements have made the compound more readily available to researchers and industrial users alike.

Looking ahead, the future of 2-cyclopropyl-6-methoxypyridine appears promising. As drug discovery efforts increasingly focus on targeted therapies and precision medicine, the demand for structurally diverse, pharmacologically privileged scaffolds like this one is likely to grow. Ongoing research into its biochemical interactions and potential therapeutic applications continues to uncover new possibilities for this versatile compound.

For researchers considering working with Pyridine, 2-cyclopropyl-6-methoxy-, several key considerations should be noted. The compound's reactivity can be finely tuned by modifying reaction conditions, making it adaptable to various synthetic needs. Its stability profile generally allows for straightforward handling, though as with all specialized chemicals, proper characterization and purity assessment are essential before use in sensitive applications.

The commercial availability of 1478173-79-3 has expanded in recent years, with several specialty chemical suppliers now offering this compound in various quantities. Pricing trends reflect its status as a relatively specialized intermediate, with costs varying based on purity specifications and order volume. Potential users are advised to consult multiple sources and review certificates of analysis when procuring this material.

In conclusion, Pyridine, 2-cyclopropyl-6-methoxy- represents an important addition to the toolbox of modern synthetic and medicinal chemists. Its unique structural features, combined with growing applications across multiple industries, position it as a compound of continuing interest. As research into heterocyclic building blocks advances, this particular pyridine derivative is likely to play an increasingly significant role in the development of innovative chemical solutions to contemporary challenges in healthcare, agriculture, and materials science.